Cas no 659733-72-9 (Carbamic acid, (2-mercaptoethyl)-, 1-(2-nitrophenyl)ethyl ester)

• Product Name: Carbamic acid, (2-mercaptoethyl)-, 1-(2-nitrophenyl)ethyl ester
• CAS No: 659733-72-9
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 1697575
• Update Time: 2024-09-02

Carbamic acid, (2-mercaptoethyl)-, 1-(2-nitrophenyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-mercaptoethyl)-, 1-(2-nitrophenyl)ethyl ester
• Carbamic acid, (2-mercaptoethyl)-, 1-(2-nitrophenyl)ethyl ester (9CI)

• Inchi： 1S/C11H14N2O4S/c1-8(17-11(14)12-6-7-18)9-4-2-3-5-10(9)13(15)16/h2-5,8,18H,6-7H2,1H3,(H,12,14)
• InChI Key： ZWEFAHBRFJEWGM-UHFFFAOYSA-N
• SMILES： C(OC(C1=CC=CC=C1[N+]([O-])=O)C)(=O)NCCS

Computed Properties

• Exact Mass: 270.06752

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 458.9±35.0 °C(Predicted)
• PSA: 81.47
• pka: 9.88±0.10(Predicted)